Cas no 2034331-01-4 (3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide)

3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide
- F6480-5027
- 3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide
- 3-((5-chloropyrimidin-2-yl)oxy)-N-(2,6-difluorophenyl)piperidine-1-carboxamide
- AKOS026701629
- 2034331-01-4
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- Inchi: 1S/C16H15ClF2N4O2/c17-10-7-20-15(21-8-10)25-11-3-2-6-23(9-11)16(24)22-14-12(18)4-1-5-13(14)19/h1,4-5,7-8,11H,2-3,6,9H2,(H,22,24)
- InChI Key: JKDATLGFTSNATG-UHFFFAOYSA-N
- SMILES: ClC1C=NC(=NC=1)OC1CN(C(NC2C(=CC=CC=2F)F)=O)CCC1
Computed Properties
- Exact Mass: 368.0851598g/mol
- Monoisotopic Mass: 368.0851598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.4Ų
3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6480-5027-5μmol |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 5μmol |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-10mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 10mg |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-5mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 5mg |
$69.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-40mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-3mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-4mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-30mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-20mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-20μmol |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6480-5027-25mg |
3-[(5-chloropyrimidin-2-yl)oxy]-N-(2,6-difluorophenyl)piperidine-1-carboxamide |
2034331-01-4 | 25mg |
$109.0 | 2023-09-08 |
3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide Related Literature
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Aryya Ghosh,Anagha Karne,Sourav Pal,Nayana Vaval Phys. Chem. Chem. Phys., 2013,15, 17915-17921
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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3. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Qianqian Chi,Genping Zhu,Dongmei Jia,Wei Ye,Yikang Wang,Jun Wang,Ting Tao,Fuchun Xu,Gan Jia,Wenhao Li,Peng Gao Nanoscale, 2021,13, 4496-4504
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Shoba Narayan,Ashwini Rajagopalan,Jannampalli Shruthi Reddy RSC Adv., 2014,4, 1412-1420
Additional information on 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide
Comprehensive Overview of 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide (CAS No. 2034331-01-4)
The compound 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide (CAS No. 2034331-01-4) is a specialized piperidine-carboxamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloropyrimidine core and difluorophenyl moiety, has attracted attention for its potential applications in drug discovery and crop protection. This article delves into the compound's properties, synthesis, and emerging applications while addressing trending topics in the field.
In recent years, the demand for heterocyclic compounds like 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, a hot topic in oncology research. The chloropyrimidine component is known to interact with ATP-binding sites in enzymes, making it valuable for developing targeted therapies. Meanwhile, the difluorophenyl group enhances metabolic stability—a key consideration in modern drug design.
The synthesis of CAS 2034331-01-4 typically involves multi-step organic reactions, with the piperidine-carboxamide formation being a critical step. Recent advancements in flow chemistry and catalyzed coupling reactions have improved the efficiency of producing such complex molecules. These methods align with the pharmaceutical industry's growing emphasis on green chemistry and sustainable synthesis—topics frequently searched by professionals in the field.
Beyond pharmaceuticals, 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide shows promise in agrochemical applications. Its structural features resemble those of successful pesticide intermediates, particularly in the development of systemic crop protection agents. The chloropyrimidine moiety contributes to pest resistance management, addressing the urgent global challenge of pesticide resistance in agriculture.
Analytical characterization of this compound employs advanced techniques like LC-MS and NMR spectroscopy, which are standard for verifying the purity of such pharmaceutical intermediates. The presence of both fluorine and chlorine atoms in its structure makes 19F-NMR and mass spectrometry particularly valuable for structural confirmation—a point of interest for analytical chemists searching for halogenated compound analysis methods.
From a drug development perspective, the logP and solubility profile of 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide suggest it could potentially cross the blood-brain barrier, making it relevant to neuroscience research. This characteristic, combined with its hydrogen bond acceptor/donor properties, positions it as a candidate for CNS drug discovery—a rapidly growing area in pharmacology.
The safety profile of CAS 2034331-01-4 is currently under investigation, with preliminary studies focusing on its metabolic stability and cytochrome P450 interactions. These aspects are crucial for ADME optimization in drug development, reflecting the pharmaceutical industry's increased focus on early-stage pharmacokinetics assessment.
Patent literature reveals growing interest in piperidine-carboxamide derivatives similar to this compound, particularly for inflammatory disease applications. The difluorophenyl group's ability to modulate TNF-alpha production has been noted in related structures, suggesting potential therapeutic avenues that align with current research into immune-modulating small molecules.
In material science applications, the 3-(5-chloropyrimidin-2-yl)oxy-N-(2,6-difluorophenyl)piperidine-1-carboxamide structure offers possibilities as a ligand in catalysis. The pyrimidine nitrogen atoms can coordinate with transition metals, while the fluorine atoms provide electronic effects that could influence catalytic activity—an area of interest for researchers developing asymmetric synthesis methods.
As research continues, 2034331-01-4 represents an excellent example of how multi-functional heterocycles are driving innovation across chemical disciplines. Its combination of pharmacophore elements makes it particularly valuable in today's research landscape, where polypharmacology and targeted drug delivery are dominant trends in pharmaceutical development.
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